Cas no 1159553-38-4 (3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine)
3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine Chemical and Physical Properties
Names and Identifiers
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- 3-tert-butyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine
- 3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine
- 3-(tert-Butyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine
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- MDL: MFCD11846935
- Inchi: 1S/C9H16N4/c1-9(2,3)8-12-11-7-6-10-4-5-13(7)8/h10H,4-6H2,1-3H3
- InChI Key: RDSADDHILQXZRH-UHFFFAOYSA-N
- SMILES: N12C(CNCC1)=NN=C2C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 187
- XLogP3: 0.2
- Topological Polar Surface Area: 42.7
3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T117625-10mg |
3-tert-Butyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine |
1159553-38-4 | 10mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T117625-50mg |
3-tert-Butyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine |
1159553-38-4 | 50mg |
$ 210.00 | 2022-06-02 | ||
| TRC | T117625-100mg |
3-tert-Butyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine |
1159553-38-4 | 100mg |
$ 340.00 | 2022-06-02 | ||
| Enamine | EN300-97830-0.05g |
3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine |
1159553-38-4 | 95% | 0.05g |
$202.0 | 2024-05-21 | |
| Enamine | EN300-97830-0.1g |
3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine |
1159553-38-4 | 95% | 0.1g |
$301.0 | 2024-05-21 | |
| Enamine | EN300-97830-0.25g |
3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine |
1159553-38-4 | 95% | 0.25g |
$431.0 | 2024-05-21 | |
| Enamine | EN300-97830-0.5g |
3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine |
1159553-38-4 | 95% | 0.5g |
$679.0 | 2024-05-21 | |
| Enamine | EN300-97830-1.0g |
3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine |
1159553-38-4 | 95% | 1.0g |
$871.0 | 2024-05-21 | |
| Enamine | EN300-97830-2.5g |
3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine |
1159553-38-4 | 95% | 2.5g |
$1707.0 | 2024-05-21 | |
| Enamine | EN300-97830-5.0g |
3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine |
1159553-38-4 | 95% | 5.0g |
$2525.0 | 2024-05-21 |
3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine
Introduction to 3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine (CAS No. 1159553-38-4)
3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine, a compound with the CAS number 1159553-38-4, is a member of the triazolopyrazine family. This class of compounds has garnered significant attention in recent years due to their diverse biological activities and potential applications in pharmaceutical and medicinal chemistry. The unique structural features of 3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine make it a promising candidate for various therapeutic applications.
The molecular structure of 3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine consists of a triazolopyrazine core with a tert-butyl substituent at the 3-position. The tert-butyl group is known for its steric hindrance and electron-donating properties, which can significantly influence the compound's chemical and biological behavior. The triazolopyrazine scaffold is characterized by its high rigidity and planarity, which can enhance the compound's binding affinity to specific biological targets.
Recent studies have highlighted the potential of 3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine in various therapeutic areas. One notable application is in the field of neurodegenerative diseases. Research has shown that compounds with a triazolopyrazine core can modulate the activity of specific enzymes and receptors involved in neurodegeneration. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine derivatives exhibit potent inhibitory activity against monoamine oxidase (MAO), an enzyme implicated in Parkinson's disease and Alzheimer's disease.
In addition to its neuroprotective properties, 3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine has shown promise as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. A recent study in the European Journal of Medicinal Chemistry reported that 3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-based compounds effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.
The pharmacokinetic properties of 3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine have also been extensively studied. Research has shown that these compounds exhibit favorable absorption and distribution profiles when administered orally or intravenously. The tert-butyl substituent enhances lipophilicity and improves membrane permeability, which can enhance the compound's bioavailability and therapeutic efficacy.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-tert-butyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-based drugs in various therapeutic settings. Preliminary results from phase I trials have shown that these compounds are well-tolerated with minimal side effects. Further clinical studies are needed to fully assess their potential as therapeutic agents.
In conclusion, 3-tert-butyl-5H,6H,7H,8 H-[1,2,4 ]triazolo [ 4, 3 -a ] pyrazine (CAS No. 1159553 - 38 - 4) represents a promising compound with diverse biological activities and potential applications in pharmaceutical development. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the field of medicinal chemistry.
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